Cas no 55384-91-3 (3-Butyn-2-ol, 2-methyl-4-(4-pyridinyl)-)

• Product Name: 3-Butyn-2-ol, 2-methyl-4-(4-pyridinyl)-
• CAS No: 55384-91-3
• MF: C₁₀H₁₁NO
• MW: 161.200442552567
• CID: 352047
• PubChem ID: 3832118
• Update Time: 2025-04-19

3-Butyn-2-ol, 2-methyl-4-(4-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Butyn-2-ol, 2-methyl-4-(4-pyridinyl)-
• 2-methyl-4-(4-pyridinyl)-3-Butyn-2-ol
• 2-methyl-4-pyridin-4-ylbut-3-yn-2-ol
• 55384-91-3
• AKOS004117755
• 2-Methyl-4-(pyridin-4-yl)but-3-yn-2-ol
• DTXSID80397046
• SCHEMBL4621807
• FT-0726776
• F8885-5668
• InChI=1/C10H11NO/c1-10(2,12)6-3-9-4-7-11-8-5-9/h4-5,7-8,12H,1-2H
• 2-Methyl-3-(4-pyridinyl)-butyne-2-ol
• DA-17961
• G14716

• Inchi： 1S/C10H11NO/c1-10(2,12)6-3-9-4-7-11-8-5-9/h4-5,7-8,12H,1-2H3
• InChI Key： NGSXJRCHFJDUGD-UHFFFAOYSA-N
• SMILES： OC(C#CC1C=CN=CC=1)(C)C

Computed Properties

• Exact Mass: 161.08413
• Monoisotopic Mass: 161.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 33.1Ų

Experimental Properties

• PSA: 33.12